Cas no 2649016-40-8 (1-bromo-4-1-(1-isocyanatocyclopropyl)cyclopropylbenzene)

• Product Name: 1-bromo-4-1-(1-isocyanatocyclopropyl)cyclopropylbenzene
• CAS No: 2649016-40-8
• MF: C₁₃H₁₂BrNO
• MW: 278.14448261261
• CID: 5889227
• PubChem ID: 165667488
• Update Time: 2025-10-31

1-bromo-4-1-(1-isocyanatocyclopropyl)cyclopropylbenzene Chemical and Physical Properties

Names and Identifiers

• EN300-1915881
• 1-bromo-4-[1-(1-isocyanatocyclopropyl)cyclopropyl]benzene
• 2649016-40-8
• 1-bromo-4-1-(1-isocyanatocyclopropyl)cyclopropylbenzene

• Inchi： 1S/C13H12BrNO/c14-11-3-1-10(2-4-11)12(5-6-12)13(7-8-13)15-9-16/h1-4H,5-8H2
• InChI Key： CMGGDXKDQPVEAA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1(CC1)C1(CC1)N=C=O

Computed Properties

• Exact Mass: 277.01023g/mol
• Monoisotopic Mass: 277.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-bromo-4-1-(1-isocyanatocyclopropyl)cyclopropylbenzene

Introduction to 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene (CAS No. 2649016-40-8)

1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene (CAS No. 2649016-40-8) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound is characterized by its bromine-substituted benzene ring and a cyclopropyl group with an isocyanate functional group, making it a valuable candidate for various research and development activities.

The synthesis of 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene involves several intricate steps, including the formation of the cyclopropyl ring and the introduction of the isocyanate group. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its broader use in scientific studies. The bromine substituent on the benzene ring adds to the compound's reactivity and versatility, making it suitable for a wide range of chemical reactions.

In the realm of medicinal chemistry, 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene has shown promise as a building block for the development of new pharmaceuticals. Its unique structure allows for the creation of complex molecules with specific biological activities. For instance, the isocyanate group can react with primary amines to form urea linkages, which are common in many biologically active compounds. This property makes it a valuable intermediate in the synthesis of drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

Recent studies have explored the potential of 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene in drug discovery. One notable application is its use as a scaffold for designing inhibitors of specific enzymes involved in disease pathways. For example, researchers have utilized this compound to develop inhibitors of protein kinases, which are key targets in cancer therapy. The ability to modulate these enzymes through precisely designed molecules can lead to more effective and targeted treatments with fewer side effects.

Beyond its medicinal applications, 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene has also found utility in materials science. The cyclopropyl ring and isocyanate group contribute to the compound's rigidity and reactivity, making it suitable for the synthesis of advanced polymers and coatings. These materials can exhibit enhanced mechanical properties and chemical resistance, which are desirable in various industrial applications such as automotive coatings, adhesives, and protective films.

The environmental impact of chemicals is an increasingly important consideration in their development and use. Studies on the biodegradability and toxicity of 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene have shown that it has a relatively low environmental impact when used responsibly. However, ongoing research is necessary to ensure that its production and application do not pose significant risks to ecosystems or human health.

In conclusion, 1-Bromo-4-1-(1-Isocyanatocyclopropyl)cyclopropylbenzene (CAS No. 2649016-40-8) is a versatile compound with a wide range of potential applications in medicinal chemistry, materials science, and other fields. Its unique structural features make it an attractive candidate for further research and development. As new synthetic methods continue to emerge, the potential uses of this compound are likely to expand, contributing to advancements in both scientific understanding and practical applications.